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Compound of Interest

Compound Name:
2-Cyclopropyl-4-

fluorobenzaldehyde

CAS No.: 1697223-54-3

Cat. No.: B2618304 Get Quote

2-Cyclopropyl-4-fluorobenzaldehyde (CAS: 1697223-54-3) has emerged as a high-value

pharmacophore building block, particularly in the development of kinase inhibitors (e.g.,

VEGFR-2 targets) and next-generation metabolic disorder treatments (GLP-1R agonists).[1]

The simultaneous incorporation of a fluorine atom and a cyclopropyl ring offers a dual

advantage in medicinal chemistry:

Metabolic Stability: The cyclopropyl group acts as a bioisostere for alkyl groups (like ethyl or

isopropyl) but with significantly higher resistance to CYP450-mediated oxidation due to the

strength of the C-H bonds in the strained ring.

Conformational Restriction: The rigid cyclopropyl moiety locks the molecule into a bioactive

conformation, often improving potency and selectivity compared to flexible acyclic analogs.

However, the sourcing of this intermediate is fraught with technical risks. The installation of the

cyclopropyl group via palladium-catalyzed cross-coupling is prone to specific impurities

(protodeboronation, homocoupling) that many standard Certificates of Analysis (COAs) fail to

declare. This guide provides a self-validating protocol to ensure the material you procure meets

the rigorous standards required for late-stage lead optimization.
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Parameter Specification Technical Note

Chemical Name
2-Cyclopropyl-4-

fluorobenzaldehyde

Distinct from its isomer 4-

cyclopropyl-2-

fluorobenzaldehyde (CAS

946118-82-7).[1]

CAS Number 1697223-54-3
Verify this exact CAS. Some

vendors mislabel isomers.[1]

Molecular Formula C₁₀H₉FO MW: 164.18 g/mol

Physical State
Pale yellow liquid to low-

melting solid

Tendency to oxidize; store

under inert gas (Ar/N₂).[1]

Purity (HPLC) ≥ 97.0% (Area %)
Critical: Must check for des-

cyclopropyl impurity.

Storage -20°C or 2-8°C

Air-sensitive.[1] Aldehyde

oxidation to carboxylic acid is

rapid.[1]

Part 3: Manufacturing & Impurity Profiling (The
"Core")
Understanding the synthesis is the only way to predict invisible impurities. The industrial

standard for producing CAS 1697223-54-3 is the Suzuki-Miyaura Cross-Coupling of 2-bromo-4-

fluorobenzaldehyde with cyclopropylboronic acid.[1]

Synthetic Route & Mechanism
The reaction typically employs a Palladium catalyst (e.g., Pd(OAc)₂ with a phosphine ligand like

XPhos or Tricyclohexylphosphine) and an inorganic base (K₃PO₄ or K₂CO₃) in a biphasic

solvent system (Toluene/Water).
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Figure 1: Synthesis workflow and origin of critical impurities. The "Protodeboronation" pathway

leads to Impurity A, which is difficult to separate.

Critical Impurities Table
Impurity ID

Structure
Name

Origin
Detection
Method

Risk Level

Impurity A

4-

Fluorobenzaldeh

yde

Protodeboronatio

n of the boronic

acid or

hydrodehalogena

tion of the SM.[1]

GC-MS / 1H-

NMR (Aldehyde

proton shift)

High (Potent

electrophile,

different

reactivity)

Impurity B

2-Bromo-4-

fluorobenzaldehy

de

Unreacted

Starting Material.

[1]

HPLC (RT shift)

Medium (Easy to

remove, but

toxic)

Impurity C

2-Cyclopropyl-4-

fluorobenzoic

acid

Air Oxidation of

Product.[1]

LC-MS (M+16

peak)

High (Changes

stoichiometry in

next step)
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Do not rely solely on the supplier's COA.[1] The following protocol is a self-validating system to

ensure batch integrity before committing the material to a GMP campaign or expensive

synthesis.

Step 1: The "Aldehyde Integrity" Check (1H-NMR)
Objective: Confirm the cyclopropyl installation and rule out oxidation.

Protocol: Dissolve ~10 mg in CDCl₃.

Key Signals:

Aldehyde Proton (-CHO): Look for a singlet at ~10.3 ppm.[1]

Cyclopropyl Protons: Look for multiplets in the high-field region (0.7–1.1 ppm).[1] The

integration must be 4:1 relative to the aldehyde proton.

Missing Cyclopropyl? If you see the aldehyde peak but no high-field multiplets, you have

4-fluorobenzaldehyde (Impurity A).[1]

Acid Impurity: A broad singlet at ~11-13 ppm indicates oxidation to benzoic acid (Impurity

C).[1] Reject if >5%.

Step 2: The "Halogen Purge" Check (GC-MS)
Objective: Ensure no brominated starting material remains.

Why GC-MS? HPLC can sometimes co-elute structural isomers.[1] GC separates based on

volatility.[1]

Criteria: The mass spectrum must show the parent ion m/z 164. Any peak showing the

characteristic bromine isotope pattern (M+ and M+2 of equal intensity) at m/z 202/204

indicates unreacted starting material.

Part 5: Procurement Strategy & Supplier Landscape
The market for CAS 1697223-54-3 is split between "Catalog Aggregators" (who buy and resell)

and "Original Manufacturers" (who perform the Suzuki coupling).
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Recommended Supplier Tiers
Tier 1 (Original Manufacturers / High-Stock Reliability):

Enamine: Validated stock. Often synthesizes on-demand if out of stock, ensuring fresh

batches.

BLD Pharm: Strong presence in fluorinated building blocks; generally reliable COAs for

this class.[1]

WuXi AppTec (LabNetwork): Best for scaling up to kilogram quantities.[1]

Tier 2 (Resellers - Requires Extra QC):

General Catalog Vendors: Often ship older batches.[1] Mandatory re-test required.[1]
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Figure 2: Decision logic for sourcing and validating the material.

Part 6: Handling & Stability
Oxidation Sensitivity: This aldehyde is prone to autoxidation.[1] Upon receipt, flush the

container with Argon.
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Storage: Store at -20°C for long-term stability. If the material arrives as a solid but turns into

a gum, it has likely oxidized or absorbed water.

Re-Purification: If the acid impurity (Impurity C) is detected, it can be removed by washing an

ether solution of the crude material with saturated aqueous NaHCO₃. The aldehyde remains

in the organic layer, while the acid moves to the aqueous phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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